Cas no 1383825-04-4 (2-(Methylthio)-4-(trifluoromethoxy)benzaldehyde)

• Product Name: 2-(Methylthio)-4-(trifluoromethoxy)benzaldehyde
• CAS No: 1383825-04-4
• MF: C₉H₇F₃O₂S
• MW: 236.21
• CID: 5075933
• Update Time: 2025-07-20

2-(Methylthio)-4-(trifluoromethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Methylthio)-4-(trifluoromethoxy)benzaldehyde

• Inchi： 1S/C9H7F3O2S/c1-15-8-4-7(14-9(10,11)12)3-2-6(8)5-13/h2-5H,1H3
• InChI Key： UJEASLNRSLWJEJ-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(OC(F)(F)F)C=C1SC

Additional information on 2-(Methylthio)-4-(trifluoromethoxy)benzaldehyde

Comprehensive Overview of 2-(Methylthio)-4-(trifluoromethoxy)benzaldehyde (CAS No. 1383825-04-4)

2-(Methylthio)-4-(trifluoromethoxy)benzaldehyde (CAS No. 1383825-04-4) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This benzaldehyde derivative features a unique combination of methylthio and trifluoromethoxy functional groups, which enhance its reactivity and applicability in synthetic chemistry. Researchers and industries value this compound for its role in developing novel bioactive molecules and intermediates.

The growing demand for fluorinated compounds in drug discovery has spotlighted 2-(Methylthio)-4-(trifluoromethoxy)benzaldehyde. Its trifluoromethoxy group is particularly significant, as fluorinated motifs are known to improve metabolic stability and bioavailability in pharmaceuticals. Recent studies highlight its potential in designing antimicrobial agents and pesticide formulations, aligning with global trends toward sustainable agriculture and precision medicine.

From a synthetic perspective, CAS No. 1383825-04-4 serves as a versatile building block for constructing complex heterocycles. Its aldehyde functionality allows for condensation reactions, while the methylthio group can participate in nucleophilic substitutions. These properties make it invaluable for creating customized chemical libraries in high-throughput screening, a hot topic in AI-driven drug discovery.

Environmental and safety considerations are paramount when handling 2-(Methylthio)-4-(trifluoromethoxy)benzaldehyde. While not classified as hazardous, proper storage (under inert conditions) and handling protocols are recommended to maintain its stability. This aligns with the broader industry shift toward green chemistry and sustainable synthesis, frequently searched topics in academic and industrial forums.

Analytical characterization of this compound typically involves GC-MS, NMR, and HPLC, techniques often queried by researchers validating purity. Its spectral data (e.g., 1H NMR peaks near 10.2 ppm for the aldehyde proton) are critical for quality control, reflecting the emphasis on reproducible synthesis in peer-reviewed literature.

Market-wise, CAS No. 1383825-04-4 caters to niche segments but shows steady growth due to rising R&D investments in fluorine chemistry. Suppliers often highlight its availability in milligram-to-kilogram scales, addressing queries about bulk procurement for industrial applications. The compound’s pricing reflects its high purity (>98%) and the logistical costs associated with specialty chemicals.

In conclusion, 2-(Methylthio)-4-(trifluoromethoxy)benzaldehyde exemplifies the intersection of innovation and practicality in modern chemistry. Its structural features and applications resonate with trending searches like "fluorine in drug design" and "agrochemical intermediates," making it a subject of enduring relevance in scientific and industrial communities.